Cas no 16452-34-9 (2-Cyclohexene-1-ethanol)

• Product Name: 2-Cyclohexene-1-ethanol
• CAS No: 16452-34-9
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1345465
• PubChem ID: 11116070
• Update Time: 2025-11-02

2-Cyclohexene-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexene-1-ethanol
• 2-cyclohex-2-en-1-ylethanol
• 2-(CYCLOHEX-2-EN-1-YL)ETHANOL
• 2-(1-cyclohex-2-enyl)-ethanol
• 2-cyclohexenylethanol
• 16452-34-9
• AM86042
• DTXSID10455663
• AKOS006314398
• SCHEMBL21980551
• 2-(2-cyclohexen-1-yl)ethanol
• HS-4099
• 2-(cyclohex-2-en-1-yl)ethan-1-ol

• Inchi： 1S/C8H14O/c9-7-6-8-4-2-1-3-5-8/h2,4,8-9H,1,3,5-7H2
• InChI Key： NXKMMWGHYIZNSK-UHFFFAOYSA-N
• SMILES： OCCC1C=CCCC1

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2-Cyclohexene-1-ethanol

Exploring the Versatile Applications and Properties of 2-Cyclohexene-1-ethanol (CAS No. 16452-34-9)

2-Cyclohexene-1-ethanol (CAS No. 16452-34-9) is a fascinating organic compound that has garnered significant attention in various industries due to its unique chemical structure and versatile applications. This compound, also known as 2-cyclohexenylethanol, features a cyclohexene ring with an ethanol substituent, making it a valuable intermediate in organic synthesis. Its molecular formula, C₈H₁₄O, and molecular weight of 126.19 g/mol, highlight its relatively simple yet highly functional nature.

The chemical properties of 2-Cyclohexene-1-ethanol make it a sought-after ingredient in the fragrance and flavor industry. Its mild, slightly floral odor has led to its use in perfumery, where it serves as a building block for more complex aromatic compounds. Researchers and manufacturers are increasingly exploring its potential in creating sustainable and biodegradable fragrances, aligning with the growing consumer demand for eco-friendly products. The compound's reactivity, particularly its ability to undergo hydrogenation and oxidation, further expands its utility in synthetic chemistry.

In recent years, the demand for 2-Cyclohexene-1-ethanol has surged due to its role in the development of novel pharmaceutical intermediates. The compound's structure allows for the synthesis of various bioactive molecules, making it a key player in drug discovery. With the pharmaceutical industry focusing on personalized medicine and targeted therapies, the importance of versatile intermediates like 2-Cyclohexene-1-ethanol cannot be overstated. Its potential applications in anti-inflammatory and antimicrobial agents are currently under investigation, offering exciting possibilities for future medical breakthroughs.

The industrial applications of 2-Cyclohexene-1-ethanol extend beyond fragrances and pharmaceuticals. It serves as a crucial component in the production of specialty polymers and resins. The compound's ability to participate in polymerization reactions makes it valuable for creating materials with specific mechanical and thermal properties. As industries shift toward sustainable manufacturing processes, 2-Cyclohexene-1-ethanol is being studied for its role in developing bio-based polymers, addressing the global push for reducing reliance on petrochemical-derived materials.

From an environmental perspective, 2-Cyclohexene-1-ethanol has shown promise in green chemistry applications. Its potential use as a solvent or co-solvent in environmentally benign reaction systems is being explored, particularly in reactions where traditional solvents pose toxicity or disposal challenges. This aligns with the principles of green chemistry, which emphasize the design of chemical products and processes that reduce or eliminate hazardous substances. The compound's biodegradability profile makes it an attractive candidate for sustainable chemical processes.

The synthesis and purification of 2-Cyclohexene-1-ethanol have seen significant advancements in recent years. Modern catalytic methods have improved the efficiency of its production, reducing energy consumption and waste generation. These technological improvements have made the compound more accessible to researchers and industries alike. Analytical techniques such as GC-MS and NMR spectroscopy have been instrumental in characterizing 2-Cyclohexene-1-ethanol and ensuring its purity for various applications.

Market trends indicate a steady growth in the demand for 2-Cyclohexene-1-ethanol, particularly in Asia-Pacific regions where the chemical and pharmaceutical industries are expanding rapidly. The compound's versatility and the increasing focus on specialty chemicals have positioned it as a valuable commodity in the global market. Suppliers and manufacturers are investing in scaling up production capabilities to meet this growing demand while maintaining strict quality control standards.

Safety considerations for handling 2-Cyclohexene-1-ethanol are well-documented, with standard laboratory precautions being sufficient for most applications. The compound's stability under normal conditions and moderate reactivity profile make it relatively easy to work with, contributing to its widespread use. However, proper storage in cool, dry places away from strong oxidizers is recommended to maintain its quality over extended periods.

Future research directions for 2-Cyclohexene-1-ethanol include exploring its potential in nanotechnology applications and as a precursor for advanced materials. The compound's molecular structure offers possibilities for creating functionalized surfaces and nanomaterials with specific properties. Additionally, its role in asymmetric synthesis and chiral chemistry is an area of active investigation, which could lead to breakthroughs in catalytic processes and enantioselective reactions.

In conclusion, 2-Cyclohexene-1-ethanol (CAS No. 16452-34-9) represents a versatile and valuable chemical compound with diverse applications across multiple industries. From fragrance creation to pharmaceutical development and material science, this compound continues to demonstrate its importance in modern chemistry. As research progresses and new applications emerge, 2-Cyclohexene-1-ethanol is poised to play an even more significant role in addressing contemporary challenges in chemistry and industry.